![molecular formula C18H19ClN6S B286844 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286844.png)
6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of triazolo-thiadiazole derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its pharmacological effects by interacting with specific receptors in the body. For example, it has been shown to bind to the CB1 and CB2 receptors, which are involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to have anti-inflammatory and analgesic effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer properties, which may be due to its ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a therapeutic agent for a variety of diseases. However, there are also limitations to its use in lab experiments. For example, this compound may have toxicity issues, and its solubility in water may be limited.
Future Directions
There are many future directions for research on 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as an anti-cancer agent, particularly in combination with other drugs. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid hydrazide with 3,5-dimethylphenyl isothiocyanate in the presence of triethylamine. This reaction leads to the formation of the intermediate compound, which is then reacted with 2-azido-1-(3,5-dimethylphenyl)-1H-1,2,3-triazole to yield the final product.
Scientific Research Applications
The potential applications of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are numerous. This compound has been studied for its pharmacological properties, including its potential as an anti-inflammatory, analgesic, and anti-cancer agent. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
Molecular Formula |
C18H19ClN6S |
---|---|
Molecular Weight |
386.9 g/mol |
IUPAC Name |
6-(4-chloro-2-methyl-5-propylpyrazol-3-yl)-3-(3,5-dimethylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H19ClN6S/c1-5-6-13-14(19)15(24(4)22-13)17-23-25-16(20-21-18(25)26-17)12-8-10(2)7-11(3)9-12/h7-9H,5-6H2,1-4H3 |
InChI Key |
QWHXMKHPKNNBGI-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1Cl)C2=NN3C(=NN=C3S2)C4=CC(=CC(=C4)C)C)C |
Canonical SMILES |
CCCC1=NN(C(=C1Cl)C2=NN3C(=NN=C3S2)C4=CC(=CC(=C4)C)C)C |
Origin of Product |
United States |
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